![molecular formula C54H54Cl6O6 B040823 Hexachloromethyl-hexamethoxycalix-[6]arene CAS No. 124006-38-8](/img/structure/B40823.png)
Hexachloromethyl-hexamethoxycalix-[6]arene
Description
Hexachloromethyl-hexamethoxycalix-6arene is a chemical compound with the molecular formula C54H54Cl6O6 . It’s also known as Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene, 5,11,17,23,29,35-hexakis(chloromethyl)-37,38,39,40,41,42-hexamethoxy .
Molecular Structure Analysis
The molecular structure of Hexachloromethyl-hexamethoxycalix-6arene is complex, as suggested by its name. It’s a heptacyclo compound, indicating it has seven rings in its structure .Physical And Chemical Properties Analysis
Hexachloromethyl-hexamethoxycalix-6arene has a melting point of 273-275 °C and a predicted boiling point of 1055.0±65.0 °C. Its predicted density is 1.251±0.06 g/cm3 .Mechanism of Action
The mechanism of action of Hexachloromethyl-hexamethoxycalix-6arene is not clear from the available information. Further studies are required to understand its interactions and behavior.
properties
IUPAC Name |
5,11,17,23,29,35-hexakis(chloromethyl)-37,38,39,40,41,42-hexamethoxyheptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C54H54Cl6O6/c1-61-49-37-7-31(25-55)8-38(49)20-40-10-33(27-57)12-42(51(40)63-3)22-44-14-35(29-59)16-46(53(44)65-5)24-48-18-36(30-60)17-47(54(48)66-6)23-45-15-34(28-58)13-43(52(45)64-4)21-41-11-32(26-56)9-39(19-37)50(41)62-2/h7-18H,19-30H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHHIYAIFEABSLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2CC3=CC(=CC(=C3OC)CC4=CC(=CC(=C4OC)CC5=C(C(=CC(=C5)CCl)CC6=C(C(=CC(=C6)CCl)CC7=C(C(=CC(=C7)CCl)CC1=CC(=C2)CCl)OC)OC)OC)CCl)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C54H54Cl6O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60376435 |
Source
|
| Record name | Hexachloromethyl-hexamethoxycalix-[6]arene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1011.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hexachloromethyl-hexamethoxycalix-[6]arene | |
CAS RN |
124006-38-8 |
Source
|
| Record name | Hexachloromethyl-hexamethoxycalix-[6]arene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60376435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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